Cas no 1805035-71-5 (6-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine)
6-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine
-
- Inchi: 1S/C7H6ClF2NO/c8-3-4-1-2-5(6(9)10)7(12)11-4/h1-2,6H,3H2,(H,11,12)
- InChI Key: NUNUHSPZLRGJJZ-UHFFFAOYSA-N
- SMILES: ClCC1=CC=C(C(F)F)C(N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 260
- XLogP3: 1.2
- Topological Polar Surface Area: 29.1
6-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024003660-250mg |
6-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine |
1805035-71-5 | 97% | 250mg |
$700.40 | 2022-04-01 | |
| Alichem | A024003660-500mg |
6-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine |
1805035-71-5 | 97% | 500mg |
$1,058.40 | 2022-04-01 | |
| Alichem | A024003660-1g |
6-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine |
1805035-71-5 | 97% | 1g |
$1,730.40 | 2022-04-01 |
6-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine
Comprehensive Overview of 6-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805035-71-5)
6-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805035-71-5) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, featuring a hydroxypyridine core, makes it a valuable building block for drug discovery and material science applications.
In recent years, the demand for fluorinated compounds like 6-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the difluoromethyl group influences the compound's interactions with biological targets, a topic frequently searched in AI-driven drug design platforms. The chloromethyl moiety further expands its utility, enabling facile derivatization for structure-activity relationship (SAR) studies.
The synthesis of CAS 1805035-71-5 typically involves multi-step organic reactions, including halogenation and fluorination processes. Advanced techniques such as flow chemistry and catalyzed cross-coupling are often employed to improve yield and purity—keywords highly relevant in green chemistry discussions. Analytical methods like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with pharmaceutical standards.
Applications of this compound extend to crop protection, where its derivatives exhibit herbicidal and fungicidal properties. This aligns with trending searches on sustainable agriculture and eco-friendly pesticides. Additionally, its role in metal-organic frameworks (MOFs) for gas storage or catalysis is an emerging area of interest, reflecting broader industrial demands for functional materials.
From a commercial perspective, 6-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine is supplied under stringent storage conditions to maintain stability. Suppliers often highlight its high purity grade (>98%) and provide custom synthesis services—key terms frequently queried by procurement specialists. Regulatory compliance with REACH and FDA guidelines is rigorously documented, addressing concerns about chemical safety in global markets.
Future research directions may explore its potential in bioconjugation for antibody-drug conjugates (ADCs) or PET imaging probes, topics gaining traction in precision medicine forums. Collaborative studies between academia and industry could unlock novel applications, reinforcing the compound's relevance in cutting-edge science.
1805035-71-5 (6-(Chloromethyl)-3-(difluoromethyl)-2-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)